2-(Benzylthio)quinoline

• IUPAC Name: 2-benzylsulfanylquinoline
• InChI: InChI=1S/C16H13NS/c1-2-6-13(7-3-1)12-18-16-11-10-14-8-4-5-9-15(14)17-16/h1-11H,12H2
• InChI Key: SVGSEZUHJSTFHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C16H13NS
• Molecular Weight: 251.3 g/mol
• CAS RN: 116249-87-7

Description

2-(Benzylthio)quinoline is a quinoline derivative. Quinoline is a nitrogen-based heterocyclic aromatic compound with systematic IUPAC name as benzo[b]pyridine or 1-aza-naphthalene.

Synthesis Analysis

Quinoline and its hydrogenated derivatives can be synthesized from α,β-unsaturated aldehydes. The synthesis involves the use of catalytic systems and has been advanced over the past 15 years.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety, with the molecular formula C9H7N. It exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions.

Chemical Reactions Analysis

Quinoline and its derivatives undergo various transformations, including alkylation by alkyl halides, thiolation by aryl/alkyl/heteroaryl thiols and diselenides, ring contraction to indole derivatives, and annulation with additional cycles.

Physical And Chemical Properties Analysis

Quinoline is a colourless liquid chemical. It has a boiling point of 237 degrees Celsius and is sparingly soluble in water due to the presence of a large number of hydrophobic carbon chains.

Scientific Research Applications

Medicinal Chemistry Research

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Anti-Cancer Agent

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Antioxidant Activity

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Anti-Inflammatory Activity

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Anti-Malarial Activity

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Mechanism of Action

Target of Action

The primary targets of 2-(Benzylthio)quinoline are bacterial enzymes of the class II topoisomerase family, namely gyrase and topoisomerase IV . These enzymes are essential for bacterial DNA replication, making them ideal targets for antibacterial agents .

Mode of Action

2-(Benzylthio)quinoline acts by converting its targets, gyrase and topoisomerase IV, into toxic enzymes that fragment the bacterial chromosome . This conversion is achieved by forming a ternary complex with a DNA molecule and these enzymes, thus blocking bacterial DNA supercoiling .

Biochemical Pathways

The action of 2-(Benzylthio)quinoline affects the kynurenine pathway of tryptophan catabolism leading to the de novo synthesis of nicotinamide adenine dinucleotide (NAD+) . As a precursor for NAD+, 2-(Benzylthio)quinoline can direct a portion of tryptophan catabolism toward replenishing cellular NAD+ levels in response to inflammation and infection .

Pharmacokinetics

The pharmacokinetics of 2-(Benzylthio)quinoline, like other quinolones, involves absorption, distribution, metabolism, and excretion (ADME). Quinolones are known for their high bioavailability, excellent tissue penetration, and relative low toxicity . .

Result of Action

The molecular and cellular effects of 2-(Benzylthio)quinoline’s action result in the inhibition of bacterial growth. By disrupting the function of gyrase and topoisomerase IV, 2-(Benzylthio)quinoline prevents bacterial DNA replication, leading to cell death .

Safety and Hazards

2-(Benzylthio)quinoline may cause skin irritation, serious eye damage, and respiratory irritation. It may also cause long-lasting harmful effects to aquatic life.

Future Directions

There are societal expectations that synthetic and medicinal chemists should produce greener and more sustainable chemical processes. Therefore, the development of new methods for the preparation of quinoline and its derivatives and the improvement of existing synthetic methods represents an urgent challenge.